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Compound of Interest

Compound Name: 3-Mercapto-1,2,4-triazole

Cat. No.: B187511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 3-Mercapto-1,2,4-triazole (CAS No.

3179-31-5). The information herein is intended to support researchers, scientists, and drug

development professionals in the safe handling, use, and assessment of this compound.

GHS Hazard Classification Summary
3-Mercapto-1,2,4-triazole is classified under several hazard categories according to the GHS.

The primary hazards are associated with acute oral toxicity, skin irritation, and serious eye

irritation.[1] Some notifications to the ECHA C&L Inventory also indicate a potential for skin

sensitization and hazards to the aquatic environment.[2]

The following table summarizes the GHS hazard classifications for 3-Mercapto-1,2,4-triazole
based on aggregated data from multiple sources.
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Acute Toxicity

(Oral)
Category 4

H302: Harmful if

swallowed
Warning alt text

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
Warning alt text

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation

Warning alt text

Skin

Sensitization
Category 1

H317: May

cause an allergic

skin reaction

Warning alt text

Hazardous to the

Aquatic

Environment,

Acute Hazard

Category 1
H400: Very toxic

to aquatic life
Warning alt text

Hazardous to the

Aquatic

Environment,

Chronic Hazard

Category 1

H410: Very toxic

to aquatic life

with long lasting

effects

Warning alt text

Note: The percentages of notifications for each hazard statement vary across different data

sources. The classifications presented here represent the most frequently reported hazards.

Toxicological Data
While specific quantitative toxicological data for 3-Mercapto-1,2,4-triazole is not consistently

available across public databases, the GHS classifications are based on the results of

toxicological studies. The following sections describe the types of studies used to determine

these classifications.

Acute Oral Toxicity
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The classification of "Acute Toxicity (Oral), Category 4" indicates that 3-Mercapto-1,2,4-
triazole is harmful if swallowed. This is typically determined through an acute oral toxicity

study, often following OECD Test Guideline 423. While a precise LD50 (the dose lethal to 50%

of a test population) for 3-Mercapto-1,2,4-triazole is not readily available, for the related

compound 1,2,4-triazole, the oral LD50 in rats is approximately 1650 mg/kg body weight.[3][4]

Skin Irritation
The "Skin Corrosion/Irritation, Category 2" classification signifies that the substance causes

skin irritation. This is determined by a dermal irritation study, such as the one described in

OECD Test Guideline 404. In these studies, the substance is applied to the skin of an animal,

and the resulting irritation is scored.

Serious Eye Irritation
A classification of "Serious Eye Damage/Eye Irritation, Category 2" indicates that the substance

causes serious eye irritation. The potential for eye irritation is assessed using methods like the

Draize test, as outlined in OECD Test Guideline 405.[5] This test involves applying the

substance to the eye of an animal and scoring the resulting damage to the cornea, iris, and

conjunctiva.[6]

Skin Sensitization
The potential for skin sensitization ("Skin Sensitization, Category 1") is supported by evidence

from a Local Lymph Node Assay (LLNA).[7] In one study, 3-Amino-5-mercapto-1,2,4-triazole, a

closely related compound, tested positive in the LLNA, indicating its potential to cause an

allergic skin reaction.[7] The LLNA is a validated alternative to traditional guinea pig tests for

assessing the skin sensitization potential of a chemical.[8]

Experimental Protocols
The following sections provide an overview of the methodologies for the key experiments used

to determine the GHS hazard classifications of 3-Mercapto-1,2,4-triazole.

Acute Oral Toxicity Study (Following OECD Guideline
423)
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This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a limited number of animals per step. The

substance is administered orally to a group of animals at a defined dose. The animals are

observed for a specified period for signs of toxicity and mortality.

Methodology:

Test Animals: Typically, rats or mice are used.

Administration: The test substance is administered by gavage in a single dose.

Dose Levels: A starting dose is selected based on available information. Subsequent dose

levels are adjusted up or down depending on the observed toxicity.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The study allows for the determination of the GHS hazard category and an

estimation of the LD50.

In Vivo Skin Irritation Test (Following OECD Guideline
404)
This test assesses the potential of a substance to cause skin irritation.

Principle: The test substance is applied to a small area of the skin of an animal, and the degree

of irritation is evaluated at specific intervals.

Methodology:

Test Animals: Albino rabbits are commonly used.

Application: A small amount of the test substance is applied to a shaved patch of skin and

covered with a gauze patch.

Exposure: The exposure period is typically 4 hours.
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Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. The severity of the reactions is scored.

Endpoint: The mean scores for erythema and edema are used to classify the substance's

irritation potential.

In Vivo Eye Irritation Test (Following OECD Guideline
405)
This test evaluates the potential of a substance to cause serious eye damage or irritation.

Principle: A single dose of the test substance is applied to one eye of an animal, with the other

eye serving as a control. The effects on the cornea, iris, and conjunctiva are observed and

scored.

Methodology:

Test Animals: Albino rabbits are the standard species.

Application: A small amount of the substance is instilled into the conjunctival sac of one eye.

Observations: The eyes are examined at 1, 24, 48, and 72 hours after application. The

degree of corneal opacity, iritis, and conjunctival redness and swelling (chemosis) are

scored.

Endpoint: The scores for each observation point are used to classify the substance's

potential for eye irritation or serious eye damage.

Skin Sensitization: Local Lymph Node Assay (LLNA)
(Following OECD Guideline 429)
The LLNA is the preferred method for testing the skin sensitization potential of chemicals.

Principle: The assay measures the proliferation of lymphocytes in the draining lymph nodes of

mice following dermal application of the test substance. A substance that is a skin sensitizer will

induce a significant increase in lymphocyte proliferation.
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Methodology:

Test Animals: Mice are used.

Application: The test substance is applied to the dorsal surface of the ears for three

consecutive days.

Measurement of Proliferation: On day 6, the mice are injected with a radiolabeled substance

(e.g., 3H-methyl thymidine) that is incorporated into the DNA of proliferating cells. The

draining auricular lymph nodes are then excised, and the amount of incorporated

radioactivity is measured.

Endpoint: A Stimulation Index (SI) is calculated by dividing the mean proliferation in the test

group by the mean proliferation in the vehicle control group. An SI of 3 or greater is

considered a positive result for skin sensitization.[9]
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Click to download full resolution via product page

Caption: Workflow for GHS Hazard Identification of a Chemical Substance.

Experimental Workflow for In Vivo Skin Irritation Testing

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b187511?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Select Test Animals (Rabbits)

Prepare Test Site (Shave Skin)

Apply Test Substance (0.5 mL or 0.5 g)

Cover with Semi-Occlusive Dressing

4-Hour Exposure Period

Remove Dressing and Wash Site

Observe at 1, 24, 48, 72 hours

Score Erythema and Edema

Classify Irritation Potential

End of Study

Click to download full resolution via product page

Caption: Experimental Workflow for In Vivo Skin Irritation Testing (OECD 404).
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Conclusion
3-Mercapto-1,2,4-triazole is a chemical that requires careful handling due to its GHS

classification as harmful if swallowed, a skin irritant, and a serious eye irritant. There is also

evidence to suggest it may be a skin sensitizer and harmful to aquatic life. Professionals

working with this compound should adhere to all recommended safety precautions, including

the use of appropriate personal protective equipment (PPE) such as gloves, safety glasses,

and lab coats. All work should be conducted in a well-ventilated area. Understanding the

toxicological profile and the experimental basis for its hazard classification is crucial for risk

assessment and the implementation of appropriate safety measures in a research and

development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b187511#ghs-hazard-classification-of-3-mercapto-1-2-
4-triazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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